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Compound of Interest

Compound Name: 4-Amino-2-fluorophenol

Cat. No.: B116865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and emergency

procedures for 4-Amino-2-fluorophenol (CAS No. 399-96-2). The information is compiled

from various safety data sheets to ensure a comprehensive resource for laboratory and

development settings.

Chemical Identification and Properties
4-Amino-2-fluorophenol is a fluorinated aromatic amine and phenol derivative used as a

building block in organic synthesis, particularly in the pharmaceutical industry. Its unique

structure, featuring an amino group and a fluorine atom ortho to the hydroxyl group, makes it a

valuable intermediate. One of its notable applications is in the synthesis of the antimalarial drug

Amodiaquine.

Table 1: Compound Identification
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Identifier Value

Chemical Name 4-Amino-2-fluorophenol

Synonyms 3-Fluoro-4-hydroxyaniline[1]

CAS Number 399-96-2[1][2]

Molecular Formula C₆H₆FNO[2][3]

Molecular Weight 127.12 g/mol [2][3]

EC Number 642-473-1[2]

Table 2: Physical and Chemical Properties

Property Value

Appearance White to Gray to Brown powder/crystal

Physical State Solid (at 20°C)

Melting Point 164°C (decomposes)

Solubility Soluble in Methanol

Purity >98.0% (GC)

Hazard Identification and GHS Classification
4-Amino-2-fluorophenol is classified as hazardous.[1] It is harmful if swallowed and causes

significant skin, eye, and respiratory irritation.[1][2][4]

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[4]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[1][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][4]

GHS pictograms associated with this compound include the health hazard and exclamation

mark symbols.

Table 4: NFPA 704 Diamond (Estimated)

Category Rating Description

Health (Blue) 2

Intense or continued but not

chronic exposure could cause

temporary incapacitation or

possible residual injury.[2]

Flammability (Red) 0
Materials that will not burn

under typical fire conditions.[2]

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.[2]

Special (White) - No special hazards.

Exposure Controls and Personal Protection
Proper engineering controls and personal protective equipment (PPE) are mandatory when

handling 4-Amino-2-fluorophenol to minimize exposure.
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Engineering Controls:

Handle in a well-ventilated place, preferably under a chemical fume hood.[2][5]

Ensure eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US).[4]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., PVC) and protective

clothing.[2][6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with a particulate filter (type N95 or equivalent).[4]

Hazard Assessment

Identified Hazards

Required Personal Protective Equipment (PPE)

4-Amino-2-fluorophenol
Handling Task

Skin Irritation Eye Irritation Respiratory IrritationHarmful if Swallowed

Impervious Gloves

Protects Skin

Protective Clothing

Prevents Contact

Safety Goggles
(Side Shields)

Protects Eyes

N95 Respirator
(If dust/aerosol)

Protects LungsPrevents Contact

Click to download full resolution via product page

Caption: Logical relationship between hazards and required PPE.
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First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. The following workflow

outlines the necessary steps.

General Advice: If symptoms persist, seek medical attention and show the Safety Data Sheet

to the attending physician.[1]

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Give oxygen if breathing is difficult.

3. Give artificial respiration if not breathing.

1. Remove contaminated clothing immediately.
2. Wash off with soap and plenty of water for at least 15 min.

1. Rinse cautiously with pure water for at least 15 min.
2. Remove contact lenses, if present and easy to do.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for different exposure routes.

Note on Experimental Protocols: The specific experimental protocols used to determine the

toxicological and physical properties (e.g., OECD, ISO guidelines) are not detailed in the

available safety data sheets. The information presented is the result of such studies.

Accidental Release Measures
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In the event of a spill, follow a structured procedure to ensure safety and proper containment.

Personal Precautions: Avoid dust formation and contact with the substance.[2][4] Evacuate

personnel to safe areas and ensure adequate ventilation.[2] Use the personal protective

equipment outlined in Section 3.

Environmental Precautions: Prevent the chemical from entering drains or waterways.[2][4]

Methods for Cleaning Up: Use spark-proof tools.[2] Sweep up the material and place it into a

suitable, closed, and labeled container for disposal.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://www.echemi.com/sds/4-amino-2-fluorophenol-pid_Seven22898.html
https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://www.echemi.com/sds/4-amino-2-fluorophenol-pid_Seven22898.html
https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2593606&productDescription=4-AMINO-2-FLUOROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Evacuate Personnel &
Ensure Ventilation

Wear Full PPE
(Gloves, Goggles, Respirator)

Prevent Entry into Drains

Contain Spill

Sweep Up Solid Material
(Avoid Dust Formation)

Place in Labeled, Sealed
Container for Disposal

Dispose of Waste via
Approved Disposal Plant

Click to download full resolution via product page

Caption: Step-by-step workflow for accidental release cleanup.
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Handling, Storage, and Stability
Safe Handling: Handle in a well-ventilated area.[2] Avoid contact with skin and eyes and

prevent the formation of dust and aerosols.[2] Use non-sparking tools.[2]

Storage Conditions: Store in a cool, dry, and well-ventilated place.[2][7] Keep containers

tightly closed.[1][2] The compound is noted to be air sensitive, so storage under an inert gas

is recommended.

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.[7]

Toxicological and Ecological Information
Detailed quantitative data on toxicity and environmental impact is largely unavailable in the

reviewed safety data sheets.

Table 5: Toxicological Information

Effect Result

Acute Oral Toxicity Category 4: Harmful if swallowed.[1]

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Most important symptoms/effects No data available[4]

Table 6: Ecological Information

Effect Result

Toxicity to fish No data available[4]

Persistence and degradability No information available[1]

Bioaccumulative potential No information available[1]

Mobility in soil No information available[1]
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Researchers should handle this compound as if its toxicological and ecological properties are

not fully investigated.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

[4]

Specific Hazards: During a fire, hazardous combustion gases such as carbon monoxide,

carbon dioxide, and nitrogen oxides (NOx) may be generated.[7]

Protective Equipment: Fire-fighters should wear a self-contained breathing apparatus

(SCBA) and full protective gear.[1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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